Cas no 1803738-98-8 (3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1803738-98-8
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4802232
• Update Time: 2025-08-04

3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F4N2O2/c7-3-1-2-4(12(13)14)11-5(3)6(8,9)10/h1-2H
• InChI Key： PTUPKWBKFNZZCZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C([N+](=O)[O-])N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine (CAS No. 1803738-98-8)

3-Fluoro-6-nitro-2-(trifluoromethyl)pyridine, identified by its CAS number 1803738-98-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a fluoro group, a nitro group, and a trifluoromethyl group, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural attributes of 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine contribute to its unique chemical properties, which are highly valued in medicinal chemistry. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the compound, while the nitro and trifluoromethyl groups introduce electrophilic centers that facilitate further functionalization. These characteristics make it an attractive building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit potent effects on various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The fluorine atom's ability to modulate pharmacokinetic properties has also been extensively explored, leading to the discovery of several promising drug candidates.

One of the most compelling aspects of 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug design, researchers have been able to develop highly specific inhibitors that target aberrant signaling pathways. For instance, derivatives of 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

The agrochemical industry has also benefited from the use of this compound. Fluorinated pyridines are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The structural features of 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine contribute to its efficacy by enhancing its binding affinity to biological targets in weeds and pests. This has led to the development of new generation agrochemicals that offer improved performance while minimizing environmental impact.

Advances in synthetic methodologies have further expanded the utility of 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks incorporating this scaffold. These methods have not only streamlined the synthesis process but also allowed for greater structural diversity, opening up new avenues for drug discovery.

The pharmacological profile of 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine has been extensively studied in preclinical models. Research has revealed that this compound exhibits significant anti-inflammatory and antiviral properties. Its ability to modulate immune responses makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, its antiviral activity has been observed against several viral strains, including those responsible for influenza and hepatitis.

In conclusion, 3-fluoro-6-nitro-2-(trifluoromethyl)pyridine (CAS No. 1803738-98-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it an invaluable intermediate in drug discovery and crop protection strategies. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly important role in addressing global health challenges.